Cas no 177839-85-9 (4-Methyl-D-beta-homophenylalanine hydrochloride)

• Product Name: 4-Methyl-D-beta-homophenylalanine hydrochloride
• CAS No: 177839-85-9
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD11870823
• CID: 66082
• PubChem ID: 5706692
• Update Time: 2025-11-02

4-Methyl-D-beta-homophenylalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(p-tolyl)butanoic acid hydrochloride
• (3R)-3-amino-4-(4-methylphenyl)butanoic acid,hydrochloride
• (R)-3-AMINO-4-(4-METHYL-PHENYL)-BUTYRIC ACID HCL
• (R)-3-Amino-4-(4-methyl-phenyl)-butyric acid.HCl
• H-D-β-HoPhe(4-Me)-OH.HCl
• (R)-3-AMINO-4-(4-METHYLPHENYL)BUTANOIC ACID HYDROCHLORIDE
• (R)-3-Amino-4-(4-methylphenyl)butyricacidhydrochloride
• RARECHEM AK PT 0056
• H-D-b-HoPhe(4-Me)-OH·HCl
• H-D-PHE(4-ME)-(C*CH2)OH HCL
• H-D-BETA-HOPHE(4-ME)-OH HCL
• (R)-3-Amino-4-(4-tolyl)butanoic acid
• (R)-3-Amino-4-(4-methylphenyl)butyric acid
• (R)-3-Amino-4-(4-methyl-phenyl)-butyricacidCl
• 4-METHYL-D-BETA-HOMOPHENYLALANINE HYDROCHLORIDE
• D-BETA-HOMO(4-METHYLPHENYL)ALANINE HYDROCHLORIDE
• (3R)-3-amino-4-(4-methylphenyl)butanoic acid hydrochloride
• DTXSID20647451
• AS-48807
• (R)-3-amino-4-(4-methyl-phenyl)-butyric acid-HCl
• (r)-3-amino-4-(4-methylphenyl)butyric acid hcl
• FD10101
• AC-22235
• CS-0217321
• 331846-96-9
• (R)-3-amino-4-(4-methylphenyl)butanoic acid hydrochloride, AldrichCPR
• EN300-7361114
• 177839-85-9
• (3R)-3-Amino-4-(4-methylphenyl)butanoic acid--hydrogen chloride (1/1)
• MFCD01860927
• AKOS015890228
• (R)-3-AMINO-4-(4-METHYLPHENYL)-BUTYRIC ACID-HCL
• (R)-3-amino-4-p-tolylbutanoic acid hydrochloride
• (3R)-3-amino-4-(4-methylphenyl)butanoic acid;hydrochloride
• 4-Methyl-D-beta-homophenylalanine hydrochloride

• MDL： MFCD11870823
• Inchi： 1S/C11H15NO2.ClH/c1-8-2-4-9(5-3-8)6-10(12)7-11(13)14;/h2-5,10H,6-7,12H2,1H3,(H,13,14);1H/t10-;/m1./s1
• InChI Key： LUJTZKGPNYDSGW-HNCPQSOCSA-N
• SMILES： Cl.OC(C[C@@H](CC1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 229.08700
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.84180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methyl-D-beta-homophenylalanine hydrochloride

Comprehensive Overview of 4-Methyl-D-beta-homophenylalanine hydrochloride (CAS No. 177839-85-9)

4-Methyl-D-beta-homophenylalanine hydrochloride (CAS No. 177839-85-9) is a specialized chiral amino acid derivative widely utilized in pharmaceutical research, peptide synthesis, and biochemical studies. This compound, characterized by its methyl-substituted beta-homophenylalanine backbone, has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The hydrochloride salt form enhances its solubility, making it a preferred choice for experimental workflows.

In recent years, the demand for non-natural amino acids like 4-Methyl-D-beta-homophenylalanine has surged, driven by advancements in peptide-based therapeutics and targeted drug delivery systems. Researchers frequently search for terms such as "chiral building blocks for drug design", "beta-amino acid applications", and "CAS 177839-85-9 supplier", reflecting the compound's relevance in modern medicinal chemistry. Its role in modulating peptide stability and bioavailability aligns with the growing focus on precision medicine and biologics optimization.

The synthesis of 4-Methyl-D-beta-homophenylalanine hydrochloride involves stereoselective methods to ensure high enantiomeric purity, a critical factor for its efficacy in asymmetric catalysis and enzyme inhibition studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its chemical identity and purity. This compound's compatibility with solid-phase peptide synthesis (SPPS) protocols further underscores its utility in developing novel bioactive peptides.

From an industrial perspective, CAS 177839-85-9 is often discussed alongside trends like green chemistry and sustainable manufacturing. Suppliers and researchers alike prioritize eco-friendly synthesis routes to meet regulatory standards and reduce environmental impact. FAQs such as "How to store 4-Methyl-D-beta-homophenylalanine hydrochloride?" and "What solvents are compatible with this compound?" highlight practical considerations for handling this material in laboratory settings.

In conclusion, 4-Methyl-D-beta-homophenylalanine hydrochloride represents a versatile tool for advancing biopharmaceutical innovation. Its intersection with cutting-edge research areas like peptidomimetics and structure-activity relationship (SAR) studies ensures its continued prominence in scientific literature and commercial catalogs. For researchers seeking reliable data on CAS 177839-85-9, this compound's documented performance in high-throughput screening and molecular modeling further validates its importance.